6-chloro-N-(4-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-chloro-N-(4-ethoxyphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C18H14ClNO4/c1-2-23-14-6-4-13(5-7-14)20-17(21)15-10-11-9-12(19)3-8-16(11)24-18(15)22/h3-10H,2H2,1H3,(H,20,21)
• InChI Key: IXEQYWVOVUGNME-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=O
• Molecular Formula: C18H14ClNO4
• Molecular Weight: 343.8 g/mol

Description

6-chloro-N-(4-ethoxyphenyl)-2-oxo-2H-chromene-3-carboxamide, also known as CEP, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CEP belongs to the class of chromene derivatives, which have been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Chemical Structure and Properties

Studies on chromene derivatives, like 4-oxo-N-phenyl-4H-chromene-2-carboxamide, have explored their crystal structures and polymorphic forms, indicating the importance of their structural configurations for potential applications. These compounds exhibit specific conformations about the C-N bond, and the relative positioning of atoms within the molecule can significantly affect their physical and chemical properties (J. Reis et al., 2013).

Biological Activity and Applications

Chromene derivatives have been studied for various biological activities, including anti-ChE activity, which is significant for Alzheimer's disease research. For instance, certain chromenones linked to a 1,2,3-triazole ring system have shown promising anti-acetylcholinesterase activity and neuroprotective effects against H2O2-induced cell death in neurons, highlighting their potential in neurodegenerative disease research (Mina Saeedi et al., 2017).

Synthesis and Reactivity

The reactivity of chromone-3-carboxamides with various reagents has been explored to synthesize new compounds with potential applications in material science and pharmaceuticals. For example, reactions with cyanothioacetamide have led to the formation of novel compounds, demonstrating the versatility of chromene derivatives in synthetic chemistry (M. Y. Kornev et al., 2019).

Antimicrobial and Antitumor Activities

Some chromene derivatives have been synthesized and evaluated for their antimicrobial activity, showing effectiveness against various bacteria and fungi. This suggests their potential use in developing new antimicrobial agents (I. H. El Azab et al., 2014). Additionally, certain compounds have been identified for their potent antiproliferative activities against tumor cell lines, indicating their potential in cancer therapy research (Shuguang Yin et al., 2013).